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molecular formula C12H7NOS2 B8393806 2-(2-Thienyl)-4H-1,3-benzothiazine-4-one

2-(2-Thienyl)-4H-1,3-benzothiazine-4-one

Cat. No. B8393806
M. Wt: 245.3 g/mol
InChI Key: KVTFUBVMJIEIDH-UHFFFAOYSA-N
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Patent
US07767665B2

Procedure details

A mixture of methyl thiosalicylate (1.60 g, 9.5 mmol), 2-thiophenecarboxylic acid (1.04 g, 9.5 mmol), triethylamine (2.0 ml, 14.3 mmol) and toluene (2 ml) was refluxed for 12 hrs. After cooling, the precipitated crystals were collected by filtration and recrystallized from methanol-ether to give the titled compound (1.71 g, 73%).
Name
methyl thiosalicylate
Quantity
1.6 g
Type
reactant
Reaction Step One
Name
2-thiophenecarboxylic acid
Quantity
1.04 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
2 mL
Type
reactant
Reaction Step One
Name
toluene
Quantity
2 mL
Type
solvent
Reaction Step One
Name
titled compound
Yield
73%

Identifiers

REACTION_CXSMILES
[C:1]([O:10]C)(=O)[C:2]1[C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[SH:4].[S:12]1[CH:16]=[CH:15][CH:14]=[C:13]1[C:17](O)=O.C([N:22](CC)CC)C>C1(C)C=CC=CC=1>[S:12]1[CH:16]=[CH:15][CH:14]=[C:13]1[C:17]1[S:4][C:3]2[CH:5]=[CH:6][CH:7]=[CH:8][C:2]=2[C:1](=[O:10])[N:22]=1

Inputs

Step One
Name
methyl thiosalicylate
Quantity
1.6 g
Type
reactant
Smiles
C(C=1C(S)=CC=CC1)(=O)OC
Name
2-thiophenecarboxylic acid
Quantity
1.04 g
Type
reactant
Smiles
S1C(=CC=C1)C(=O)O
Name
triethylamine
Quantity
2 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
toluene
Quantity
2 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 12 hrs
Duration
12 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
FILTRATION
Type
FILTRATION
Details
the precipitated crystals were collected by filtration
CUSTOM
Type
CUSTOM
Details
recrystallized from methanol-ether

Outcomes

Product
Name
titled compound
Type
product
Smiles
S1C(=CC=C1)C=1SC2=C(C(N1)=O)C=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 1.71 g
YIELD: PERCENTYIELD 73%
YIELD: CALCULATEDPERCENTYIELD 73.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.